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Compound of Interest

Compound Name: Disperse Orange 37

Cat. No.: B082867

Abstract

This document provides a detailed protocol for the preparation, handling, and storage of
Disperse Orange 37 (CAS No. 13301-61-6) stock solutions for research and development
applications. Disperse Orange 37 is an azo dye used in various laboratory settings, including
as a standard for allergy testing, in microscopy, and for studying the environmental impact of
textile effluents.[1][2] Due to its low aqueous solubility, proper solvent selection and preparation
techniques are critical for obtaining accurate and reproducible experimental results. This guide
outlines the necessary safety precautions, recommended solvents, and a step-by-step
methodology for preparing homogenous stock solutions.

Physicochemical & Safety Data

A summary of the key properties and safety information for Disperse Orange 37 is presented
in the table below. This dye is classified as a skin sensitizer and should be handled with
appropriate personal protective equipment.[1]
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Property Value Reference(s)

3-[4-[(2,6-dichloro-4-
IUPAC Name nitrophenyl)diazenyl]-N- 3]

ethylanilino]propanenitrile

CAS Number 13301-61-6 [1][2]13]

Molecular Formula C17H15CI2Ns02 [3]

Molecular Weight 392.24 g/mol [11[3]
Orange to reddish-orange

Appearance [4]
powder

Insoluble in water; Soluble in
N organic solvents (e.qg.,
Solubility [4]
methanol, acetone,

dichloromethane)

Storage Temperature Room Temperature [1][5]

H317 (May cause an allergic
Hazard Codes ) ) [11[3]
skin reaction)

Signal Word Warning [1]

Experimental Protocol

This section details the materials, equipment, and step-by-step procedure for preparing a
Disperse Orange 37 stock solution.

Materials and Equipment

o Disperse Orange 37 powder (as required)
» Analytical balance
o Appropriate organic solvent (e.g., HPLC-grade Methanol, Acetone, or Dichloromethane)

o Volumetric flasks (Class A)
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e Glass beakers

e Spatula

o Magnetic stirrer and stir bar, or Vortex mixer

» Ultrasonic bath (sonicator)

e Fume hood

o Personal Protective Equipment (PPE):

[¢]

Nitrile gloves

[¢]

Safety glasses or goggles

[e]

Lab coat

o

Dust mask (recommended when handling powder)[1]

Stock Solution Preparation (Example: 10 mM in 10 mL
Methanol)

» Perform Calculations:

o Calculate the mass of Disperse Orange 37 required.

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (g) = 0.010 mol/L x 0.010 L x 392.24 g/mol = 0.00392 g = 3.92 mg
e Weighing the Compound:

o Perform all work in a fume hood.

o Place a weigh boat on the analytical balance and tare.

o Carefully weigh out 3.92 mg of Disperse Orange 37 powder using a clean spatula.
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¢ Dissolution:

o

Transfer the weighed powder to a 10 mL Class A volumetric flask.

[¢]

Add approximately 5-7 mL of methanol to the flask.

[¢]

Gently swirl the flask to wet the powder.

[e]

Mix using a vortex mixer or place in an ultrasonic bath for 5-10 minutes to aid dissolution.
Solubility can be enhanced by warming the solvent slightly.[4]

e Final Volume Adjustment:

o Once the solute is fully dissolved, bring the solution to the final volume of 10 mL with
methanol. Ensure the bottom of the meniscus is aligned with the calibration mark on the
flask.

o Cap the flask and invert it several times to ensure the solution is homogeneous.
e Storage:
o Transfer the stock solution to an amber glass vial to protect it from light.

o Label the vial clearly with the compound name, concentration, solvent, and preparation
date.

o Store the solution at room temperature.[1]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of the Disperse Orange 37
stock solution.
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Preparation Workflow
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Caption: Workflow for preparing Disperse Orange 37 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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